Cas no 367906-59-0 (2-Azetidinecarboxylicacid, 1-cyano-, methyl ester)

2-Azetidinecarboxylicacid, 1-cyano-, methyl ester structure
367906-59-0 structure
Product name:2-Azetidinecarboxylicacid, 1-cyano-, methyl ester
CAS No:367906-59-0
MF:C6H8N2O2
MW:140.139921188354
CID:297525
PubChem ID:20747227

2-Azetidinecarboxylicacid, 1-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinecarboxylicacid, 1-cyano-, methyl ester
    • Methyl1-cyano-2-azetidinecarboxylate
    • methyl 1-cyanoazetidine-2-carboxylate
    • 2-Azetidinecarboxylicacid,1-cyano-,methylester(9ci)
    • 367906-59-0
    • SCHEMBL6856402
    • Inchi: InChI=1S/C6H8N2O2/c1-10-6(9)5-2-3-8(5)4-7/h5H,2-3H2,1H3
    • InChI Key: OLBQFOVWPRPLRD-UHFFFAOYSA-N
    • SMILES: COC(C1CCN1C#N)=O

Computed Properties

  • Exact Mass: 140.05864
  • Monoisotopic Mass: 140.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 53.33

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